Argimicin B

• Molecular Formula: C32H62N11O9+
• Molecular Weight: 744.9 g/mol
• InChI: InChI=1S/C32H61N11O9/c1-17(2)24(41-28(49)25(18(3)4)40-26(47)22(43(7,8)9)11-10-14-37-31(33)34)27(48)39-20(15-19(44)16-38-32(35)36-5)29(50)42(6)21(30(51)52)12-13-23(45)46/h17-22,24-25,44H,10-16H2,1-9H3,(H11-,33,34,35,36,37,38,39,40,41,45,46,47,48,49,51,52)/p+1
• InChIKey: UPIPXZMMCHXSJO-UHFFFAOYSA-O

Argimicin B: Pentapeptide Antibiotic for Cyanobacterial Research

Argimicin B (CAS 663910-32-5) is a pentapeptide antibiotic produced by Sphingomonas sp. M-17, characterized by its algicidal activity against a variety of toxic cyanobacteria with minimum inhibitory concentrations (MICs) in the low micromolar range [1]. Unlike its co-isolated analog Argimicin A, which exhibits potent and specific inhibition against Microcystis viridis and M. aeruginosa (IC50s of 12 and 100 ng/mL respectively), Argimicin B demonstrates a broader anti-cyanobacterial spectrum, making it a distinct research tool for studying algal bloom dynamics and for selecting lead compounds with potentially different cyanobacterial target profiles [2].

● Broad-spectrum anti-cyanobacterial screening compound

● Pentapeptide natural product from Sphingomonas sp. M-17

● Distinct target spectrum from Argimicin A; broader cyanobacterial coverage

• [1] Yamaguchi T, Kobayashi Y, Adachi K, Imamura N. Argimicins B and C, new anti-cyanobacterial compounds produced by Sphingomonas sp. M-17. J Antibiot (Tokyo). 2003 Jul;56(7):655-7. View Source
• [2] MedChemExpress. Argimicin B Product Page. View Source

Why Argimicin B Differs from Related Argimicins

The argimicin family comprises structurally and functionally distinct compounds whose biological activities are not interchangeable. Argimicin A, B, and C, while all produced by Sphingomonas sp., differ in their specific peptide sequences and molecular weights [1]. For instance, Argimicin A (C32H63N12O8+, MW 742.91) has been shown to selectively inhibit Microcystis viridis and M. aeruginosa, whereas Argimicin B (C32H61N11O9, MW 743.90) is reported to have a broader spectrum of action against various cyanobacteria [2]. Additionally, confusion with unrelated compounds like Argyrin B (a cyclic peptide immunosuppressant from myxobacteria) can lead to erroneous experimental results [3]. Therefore, precise sourcing based on CAS number and verified bioactivity is essential for experimental reproducibility and accurate data interpretation.

Argimicin A

Different spectrum and strain selectivity; may not substitute for broad-spectrum screening.

Argimicin C

Structural divergence suggests non-redundant biological profile; SAR interpretation may shift.

Argyrin B

Immunosuppressive cyclic peptide; no algicidal activity. Nomenclature confusion can misdirect experiments.

• [1] Yamaguchi T, Kobayashi Y, Adachi K, Imamura N. Argimicins B and C, new anti-cyanobacterial compounds produced by Sphingomonas sp. M-17. J Antibiot (Tokyo). 2003 Jul;56(7):655-7. View Source
• [2] TargetMol. Argimicin A Product Page. View Source
• [3] Sasse F, Steinmetz H, Schupp T, et al. Argyrins, immunosuppressive cyclic peptides from myxobacteria. I. Production, isolation, physico-chemical and biological properties. J Antibiot (Tokyo). 2002 Jun;55(6):543-51. View Source

Argimicin B Comparison with In-Class Analogs

Molecular Identity vs. Argimicin A

Argimicin B is a pentapeptide with a molecular formula of C32H61N11O9 and a molecular weight of 743.90 g/mol, distinct from its analog Argimicin A (C32H63N12O8+, MW 742.91) . This structural difference, involving an extra nitrogen atom and a different net charge, implies a divergent biosynthesis and potentially distinct molecular targets [1]. The unique structure of Argimicin B is critical for avoiding off-target effects and ensuring the correct biological response in cyanobacterial assays.

Molecular Identity

Head-to-head

C32H61N11O9 · MW 743.90

Identity confirmation for correct procurement

Differs from Argimicin A (C32H63N12O8+, MW 742.91)

Evidence Dimension	Molecular formula and weight
Target Compound Data	C32H61N11O9, MW 743.90
Comparator Or Baseline	Argimicin A: C32H63N12O8+, MW 742.91
Quantified Difference	Different elemental composition (N count differs by 1, O count differs by 1)
Conditions	Chemical structure elucidation from Sphingomonas sp. M-17

Why This Matters

Molecular identity is paramount for procurement to ensure the correct compound is used in experiments, as even small structural changes can alter biological activity.

• [1] Yamaguchi T, Kobayashi Y, Adachi K, Imamura N. Argimicins B and C, new anti-cyanobacterial compounds produced by Sphingomonas sp. M-17. J Antibiot (Tokyo). 2003 Jul;56(7):655-7. View Source

Algicidal Potency and Spectrum vs. Argimicin A

Argimicin B exhibits algicidal activity with an MIC in the low micromolar range against a variety of toxic cyanobacteria, whereas Argimicin A shows highly selective and potent inhibition against Microcystis viridis and M. aeruginosa with IC50 values of 12 ng/mL and 100 ng/mL, respectively [1][2]. The broader, micromolar-range activity of Argimicin B contrasts with the sub-micromolar, strain-specific potency of Argimicin A, making Argimicin B a more suitable candidate for studying general anti-cyanobacterial mechanisms or for applications requiring a wider spectrum of action [3].

Algicidal Potency & Spectrum

Context-dependent

Low micromolar MIC (broad spectrum) vs. IC50 12–100 ng/mL (M. viridis, M. aeruginosa)

Spectrum context differs; selection based on experimental goal

Reported cross-study comparison; assay conditions may vary

Evidence Dimension	Inhibitory concentration (MIC/IC50)
Target Compound Data	MIC in low micromolar range (specific numerical value not provided)
Comparator Or Baseline	Argimicin A: IC50 12 ng/mL (M. viridis), 100 ng/mL (M. aeruginosa)
Quantified Difference	Qualitative difference in spectrum and potency; Argimicin A is more potent but narrower spectrum.
Conditions	Assay conditions not fully specified in available data; presumed standard cyanobacterial growth inhibition assays.

Why This Matters

This differentiation guides researchers in selecting the appropriate argimicin for their specific experimental goals: potent and specific inhibition (Argimicin A) or broader-spectrum activity (Argimicin B).

• [1] MedChemExpress. Argimicin B Product Page. View Source
• [2] TargetMol. Argimicin A Product Page. View Source
• [3] Imamura N, Motoike I, Shimada N, et al. Argimicin A, a novel anti-cyanobacterial compound produced by an algae-lysing bacterium. J Antibiot (Tokyo). 2000 Nov;53(11):1317-9. View Source

Structural Distinction from Argimicin C

Both Argimicin B and C are reported to have MICs in the low micromolar range against various toxic cyanobacteria, but they differ in their molecular structure and, consequently, their specific spectrum of activity . Argimicin C (C32H62N12O7, MW 726.91) has a distinct molecular composition and lacks certain functional groups present in Argimicin B (C32H61N11O9, MW 743.90) . While quantitative strain-specific MIC data is lacking for both, the structural divergence suggests non-redundant biological roles. The availability of both compounds as distinct research tools allows for comparative studies on structure-activity relationships within the argimicin family [1].

Structure vs. Argimicin C

Class-level

Argimicin B: C32H61N11O9; Argimicin C: C32H62N12O7

Structural divergence implies non-redundant SAR profile

Inferred from molecular composition; strain-specific MIC data lacking

Evidence Dimension	Molecular composition and inferred spectrum
Target Compound Data	C32H61N11O9, MW 743.90
Comparator Or Baseline	Argimicin C: C32H62N12O7, MW 726.91
Quantified Difference	Different elemental composition (N count differs by 1, O count differs by 2)
Conditions	Structural elucidation from Sphingomonas sp. M-17

Why This Matters

Sourcing the correct analog is critical for structure-activity relationship (SAR) studies and for avoiding cross-contamination in experiments designed to probe specific molecular mechanisms.

• [1] Yamaguchi T, Kobayashi Y, Adachi K, Imamura N. Argimicins B and C, new anti-cyanobacterial compounds produced by Sphingomonas sp. M-17. J Antibiot (Tokyo). 2003 Jul;56(7):655-7. View Source

Avoiding Confusion with Argyrin B

Due to similar nomenclature, Argimicin B can be easily confused with Argyrin B, a potent immunosuppressive cyclic peptide from myxobacteria that inhibits antibody formation and mixed lymphocyte reactions [1]. Argimicin B, a pentapeptide from Sphingomonas, has no reported immunosuppressive activity and is used exclusively for its algicidal properties [2]. This distinction is critical for experimental design, as using Argyrin B in cyanobacterial assays would yield no algicidal effect and introduce confounding immunosuppressive variables in any in vivo or cell-based models .

Activity vs. Argyrin B

Context-dependent

Algicidal (low μM MIC) vs. Immunosuppressive (MLR inhibition)

Prevents mis-identification in procurement and experimental design

Distinct biological origin and target pathway

Evidence Dimension	Biological activity
Target Compound Data	Algicidal against cyanobacteria (MIC low micromolar)
Comparator Or Baseline	Argyrin B: Immunosuppressive (inhibits MLR and antibody formation)
Quantified Difference	Qualitative difference in primary bioactivity
Conditions	N/A

Why This Matters

This evidence prevents costly procurement errors and ensures that researchers source the correct compound for their target pathway (cyanobacterial growth inhibition vs. T-cell immunology).

• [1] Sasse F, Steinmetz H, Schupp T, et al. Argyrins, immunosuppressive cyclic peptides from myxobacteria. I. Production, isolation, physico-chemical and biological properties. J Antibiot (Tokyo). 2002 Jun;55(6):543-51. View Source
• [2] Yamaguchi T, Kobayashi Y, Adachi K, Imamura N. Argimicins B and C, new anti-cyanobacterial compounds produced by Sphingomonas sp. M-17. J Antibiot (Tokyo). 2003 Jul;56(7):655-7. View Source

Validated Application Scenarios for Argimicin B

Broad-Spectrum Cyanobacterial Bloom Research

Argimicin B's low-micromolar MIC against a variety of toxic cyanobacteria makes it a valuable tool for studying algal bloom dynamics and for developing broad-spectrum control agents. Unlike the highly specific Argimicin A, which only effectively inhibits M. viridis and M. aeruginosa at sub-micromolar concentrations [1], Argimicin B's wider spectrum [2] allows researchers to investigate general algicidal mechanisms and screen for efficacy across diverse cyanobacterial species commonly found in harmful algal blooms.

Structure-Activity Relationship Studies

The structural and spectral divergence among argimicins (A, B, C) provides a unique opportunity for SAR studies. Researchers can directly compare the algicidal profiles of Argimicin B (C32H61N11O9, MW 743.90) with those of Argimicin A (C32H63N12O8+, MW 742.91) and Argimicin C (C32H62N12O7, MW 726.91) . Such studies are essential for identifying the structural determinants of algicidal potency and cyanobacterial selectivity, guiding the design of novel, more effective anti-cyanobacterial agents.

Ecotoxicology and Environmental Fate Studies

As a naturally produced secondary metabolite from Sphingomonas sp., Argimicin B serves as a model compound for studying the environmental fate and ecotoxicology of algicidal peptides in aquatic ecosystems. Its activity at low micromolar concentrations [2] allows for trace-level detection and effect monitoring. These studies are crucial for assessing the potential ecological impact of using algicidal compounds for cyanobacterial bloom control and for understanding natural microbial interactions in freshwater and marine environments.

Biocontrol Agent Development for Aquaculture

The selective anti-cyanobacterial activity of Argimicin B positions it as a candidate for developing biocontrol agents to manage toxic cyanobacterial blooms in aquaculture systems. Its efficacy at low micromolar levels [2] suggests it could be used to suppress cyanobacteria without harming fish or other aquatic life, though comprehensive non-target organism toxicity studies are needed. This application requires high-purity Argimicin B (≥95% purity as provided by vendors [3]) to ensure consistent and reproducible results in complex biological matrices.

Application

Selection Property

Validation Focus

Cyanobacterial bloom dynamics research

Broad anti-cyanobacterial spectrum

Algicidal spectrum and MIC endpoints

Anti-cyanobacterial SAR studies

Structural and spectral divergence among argimicins

Potency-selectivity relationship interpretation

Aquatic ecotoxicology research

Natural algicidal pentapeptide

Environmental fate and non-target organism endpoints

Aquaculture bloom management research

Low-micromolar algicidal activity

Biocontrol efficacy screening and non-target organism effects

• [1] TargetMol. Argimicin A Product Page. View Source
• [2] MedChemExpress. Argimicin B Product Page. View Source
• [3] Creative Biogene. Argimicin B Product Page. View Source